Cas no 31666-17-8 (Benzamide,N-[cyano(methylthio)methyl]-4-nitro-)

• Product Name: Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
• CAS No: 31666-17-8
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 309811
• PubChem ID: 35862
• Update Time: 2025-04-19

Benzamide,N-[cyano(methylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
• N-[cyano(methylsulfanyl)methyl]-4-nitrobenzamide
• AC1L1UL4
• BENZAMIDE, N-(CYANO(METHYLTHIO)METHYL)-p-NITRO-
• BRN 2469759
• LS-26252
• Methylmercapto-(4-nitro-benzoylamino)-acetonitril
• N-(Cyano(methylthio)methyl)-p-nitrobenzamide
• NSC177925
• NSC 177925
• 31666-17-8
• NSC-177925

• Inchi： 1S/C10H9N3O3S/c1-17-9(6-11)12-10(14)7-2-4-8(5-3-7)13(15)16/h2-5,9H,1H3,(H,12,14)
• InChI Key： WHRSLRUGPLZANB-UHFFFAOYSA-N
• SMILES： S(C)C(C#N)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 251.03657
• Monoisotopic Mass: 251.036462
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 1.6

Experimental Properties

• Density: 1.377
• Boiling Point: 472.1°Cat760mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.613
• PSA: 96.03
• LogP: 2.45138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes